Cas no 2096332-11-3 (3-(2-Fluoroethoxy)phenylboronic acid)
3-(2-Fluoroethoxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-FLUOROETHOXY)PHENYLBORONIC ACID
- (3-(2-Fluoroethoxy)phenyl)boronic acid
- [3-(2-fluoroethoxy)phenyl]boronic acid
- WID33211
- SY265493
- Y2386
- D77158
- BS-15937
- 2096332-11-3
- DTXSID601262148
- (3-(2-Fluoroethoxy)phenyl)boronicacid
- CS-0112939
- Boronic acid, B-[3-(2-fluoroethoxy)phenyl]-
- MFCD18783120
- AKOS027351902
- 3-(2-Fluoroethoxy)phenylboronic acid
-
- MDL: MFCD18783120
- Inchi: 1S/C8H10BFO3/c10-4-5-13-8-3-1-2-7(6-8)9(11)12/h1-3,6,11-12H,4-5H2
- InChI Key: REXCBJBQVSLCJC-UHFFFAOYSA-N
- SMILES: FCCOC1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 184.0707025g/mol
- Monoisotopic Mass: 184.0707025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
3-(2-Fluoroethoxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR946-100mg |
3-(2-Fluoroethoxy)phenylboronic acid |
2096332-11-3 | 97% | 100mg |
1541CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR946-250mg |
3-(2-Fluoroethoxy)phenylboronic acid |
2096332-11-3 | 97% | 250mg |
4084CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR946-200mg |
3-(2-Fluoroethoxy)phenylboronic acid |
2096332-11-3 | 97% | 200mg |
821.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR946-50mg |
3-(2-Fluoroethoxy)phenylboronic acid |
2096332-11-3 | 97% | 50mg |
365.0CNY | 2021-07-14 | |
| abcr | AB309459-250 mg |
3-(2-Fluoroethoxy)phenylboronic acid, 96%; . |
2096332-11-3 | 96% | 250mg |
€192.10 | 2023-04-26 | |
| abcr | AB309459-1 g |
3-(2-Fluoroethoxy)phenylboronic acid, 96%; . |
2096332-11-3 | 96% | 1g |
€405.20 | 2023-04-26 | |
| Apollo Scientific | PC901356-250mg |
3-(2-Fluoroethoxy)phenylboronic acid |
2096332-11-3 | 97% | 250mg |
£142.00 | 2025-02-22 | |
| Apollo Scientific | PC901356-1g |
3-(2-Fluoroethoxy)phenylboronic acid |
2096332-11-3 | 97% | 1g |
£386.00 | 2025-02-22 | |
| Chemenu | CM387038-100mg |
3-(2-Fluoroethoxy)phenylboronic Acid |
2096332-11-3 | 95%+ | 100mg |
$52 | 2022-09-01 | |
| Chemenu | CM387038-250mg |
3-(2-Fluoroethoxy)phenylboronic Acid |
2096332-11-3 | 95%+ | 250mg |
$88 | 2022-09-01 |
3-(2-Fluoroethoxy)phenylboronic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(2-Fluoroethoxy)phenylboronic acid
Introduction to 3-(2-Fluoroethoxy)phenylboronic Acid (CAS No. 2096332-11-3)
3-(2-Fluoroethoxy)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2096332-11-3, features a boronic acid functional group attached to a phenyl ring substituted with a 2-fluoroethoxy moiety. Such structural motifs are highly valued for their potential applications in drug design, particularly in the development of novel therapeutic agents and advanced materials.
The boronic acid moiety in 3-(2-Fluoroethoxy)phenylboronic acid plays a crucial role in its reactivity and utility. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been leveraged in various biochemical and chemical processes. This characteristic makes the compound particularly interesting for applications in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules, including pharmaceuticals. The presence of the 2-fluoroethoxy group introduces additional electronic and steric influences, fine-tuning the compound's interaction with biological targets and reagents.
In recent years, there has been a surge in research focused on the development of boronic acid derivatives as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The fluoroethoxy substituent in 3-(2-Fluoroethoxy)phenylboronic acid is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs to enhance metabolic stability, improve bioavailability, and modulate receptor binding affinity. The combination of these features makes this compound a versatile building block for medicinal chemists.
One of the most compelling aspects of 3-(2-Fluoroethoxy)phenylboronic acid is its potential application in targeted drug delivery systems. Boronic acids have been explored as components of prodrugs and targeted delivery vehicles due to their ability to selectively interact with specific biological molecules. For instance, recent studies have demonstrated the use of boronic acid-containing polymers for site-specific drug release in tumor tissues. The 2-fluoroethoxy group may further enhance these interactions by influencing the compound's solubility and binding affinity, making it an attractive candidate for advanced therapeutic strategies.
The compound's relevance extends beyond pharmaceutical applications into materials science. Boronic acids are known to form coordination complexes with metals, which can be exploited in the development of smart materials and sensors. The unique electronic properties introduced by the fluoroethoxy substituent could make 3-(2-Fluoroethoxy)phenylboronic acid a valuable component in designing novel materials with enhanced functionality. For example, it could be used to develop luminescent sensors or conductive polymers that respond to specific environmental stimuli.
Recent advancements in computational chemistry have also highlighted the importance of 3-(2-Fluoroethoxy)phenylboronic acid in drug discovery. Molecular modeling studies suggest that this compound can interact with a wide range of biological targets due to its flexible structure and tunable electronic properties. These insights have guided researchers in designing derivatives with improved pharmacological profiles. Furthermore, high-throughput screening methods have been employed to identify new applications for this compound, further expanding its potential utility.
The synthesis of 3-(2-Fluoroethoxy)phenylboronic acid is another area of active research. Efficient synthetic routes are crucial for producing this compound on an industrial scale, ensuring its availability for various applications. Recent developments in boron chemistry have led to innovative synthetic strategies that improve yield and purity while reducing environmental impact. These advancements are essential for making boronic acid derivatives more accessible and sustainable.
In conclusion, 3-(2-Fluoroethoxy)phenylboronic acid (CAS No. 2096332-11-3) represents a fascinating example of how structural modifications can enhance the utility of organoboron compounds. Its unique combination of reactivity, biological relevance, and material science applications positions it as a cornerstone molecule in modern chemical research. As our understanding of its properties continues to grow, so too will its role in advancing pharmaceuticals and materials science.
2096332-11-3 (3-(2-Fluoroethoxy)phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)